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Compound of Interest

Compound Name: 1-Adamantyl isocyanate

Cat. No.: B1270882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point of 1-Adamantyl
isocyanate, a key intermediate in synthetic chemistry and drug discovery. The document

outlines its physicochemical properties, a detailed experimental protocol for melting point

determination, and its applications.

Core Properties of 1-Adamantyl Isocyanate
1-Adamantyl isocyanate is a white, crystalline powder at room temperature.[1] Its rigid, cage-

like adamantane structure contributes to its high melting point and stability, making it a valuable

building block in organic synthesis.[1] The isocyanate functional group is highly reactive

towards nucleophiles such as amines and alcohols, a property leveraged in the synthesis of

various derivatives.[1]

Quantitative Data: Melting Point
The melting point of 1-Adamantyl isocyanate has been reported within a consistent range

across various chemical suppliers and scientific literature. The slight variations can be

attributed to differences in sample purity and the specific methodology used for determination.

A summary of the reported melting points is presented below.
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Parameter Reported Value (°C) Source(s)

Melting Point 140 - 150
Smolecule[1], Thermo

Scientific

Melting Point 144 - 146 Sigma-Aldrich, ChemicalBook

Melting Point 145 - 149 TCI Chemicals

Experimental Protocol: Capillary Melting Point
Determination
The melting point of 1-Adamantyl isocyanate is determined using the capillary method, a

standard technique for organic compounds.[2][3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[4]

Glass capillary tubes (one end sealed)[2][5]

Mortar and pestle[3]

Spatula

Dropping tube or long glass tube for packing[4][6]

Procedure:

Sample Preparation:

Ensure the 1-Adamantyl isocyanate sample is completely dry, as moisture can depress

the melting point.[6] If necessary, dry the sample in a desiccator over a suitable drying

agent.[5]

Place a small amount of the crystalline sample into a mortar and gently grind it into a fine

powder. This ensures efficient heat transfer and uniform melting.[3][5]
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Capillary Tube Loading:

Press the open end of a capillary tube into the powdered sample.[4] A small amount of

solid will enter the tube.

To pack the sample into the bottom of the tube, invert the tube and tap it gently on a hard

surface.[2][6] For more effective packing, drop the capillary tube, sealed-end down,

through a long glass tube held vertically.[4][6]

Repeat until a packed column of 2-3 mm in height is achieved at the bottom of the

capillary.[2][6] An improperly packed or overly large sample can lead to a broad melting

range.[6]

Melting Point Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.[6][7]

For an unknown sample, a preliminary rapid heating (10-20°C per minute) can be

performed to determine an approximate melting range. A fresh sample must be used for

the accurate determination.[3]

For an accurate measurement, set the starting temperature to about 15-20°C below the

expected melting point.[2][6]

Heat the sample at a controlled, slow rate of 1-2°C per minute as the temperature

approaches the expected melting point.[2]

Observe the sample through the magnifying eyepiece.

Data Recording:

Record the temperature at which the first drop of liquid appears (the onset of melting).[2]

Record the temperature at which the entire solid sample has turned into a clear liquid

(complete melting).[2]

The recorded melting point should be reported as a range from the onset to the complete

melting temperature.[4] For a pure substance, this range is typically narrow (0.5-2°C).[8]
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Logical Workflow: Application in Synthesis
1-Adamantyl isocyanate is a versatile reagent primarily used in the synthesis of urea and

carbamate derivatives, which have applications in drug development and materials science.[1]

[9] The adamantane moiety is often incorporated into drug candidates to increase their

lipophilicity and metabolic stability.[10] The following diagram illustrates a typical decision-

making workflow for its use in a synthetic project.
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Caption: Synthetic workflow using 1-Adamantyl Isocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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